Cas no 79802-69-0 (5-Benzofurancarboxylicacid, 6-hydroxy-4,7-dimethoxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1))

• Product name: 5-Benzofurancarboxylicacid, 6-hydroxy-4,7-dimethoxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1)
• CAS No: 79802-69-0
• MF: C₁₇H₂₄ClNO₆
• MW: 373.82856464386
• CID: 567757
• PubChem ID: 15942766

5-Benzofurancarboxylicacid, 6-hydroxy-4,7-dimethoxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylicacid, 6-hydroxy-4,7-dimethoxy-, 2-(diethylamino)ethyl ester, hydrochloride(1:1)
• 5-Benzofurancarboxylic acid, 4,7-dimethoxy-6-hydroxy-, 2-(diethylamino )ethyl ester, hydrochloride
• diethyl-[2-(6-hydroxy-4,7-dimethoxy-1-benzofuran-5-carbonyl)oxyethyl]azanium,chloride
• diethyl-[2-(6-hydroxy-4,7-dimethoxy-1-benzofuran-5-carbonyl)oxyethyl]azanium chloride
• 2-(Diethylamino)ethyl 6-hydroxy-4,7-dimethoxy-1-benzofuran-5-carboxylate--hydrogen chloride (1/1)
• DTXSID601000748
• 79802-69-0
• B-VII

• Inchi： InChI=1S/C17H23NO6.ClH/c1-5-18(6-2)8-10-24-17(20)12-13(19)16(22-4)15-11(7-9-23-15)14(12)21-3;/h7,9,19H,5-6,8,10H2,1-4H3;1H
• InChI Key： OZUCXGWYZVDFOU-UHFFFAOYSA-N
• SMILES： CCN(CC)CCOC(=O)C1=C(C2=C(C(=C1O)OC)OC=C2)OC.Cl

Computed Properties

• Exact Mass: 373.129215
• Monoisotopic Mass: 373.129215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6

Experimental Properties

• Boiling Point: 461.1°C at 760 mmHg
• Flash Point: 232.6°C